molecular formula C14H19NO5 B2947772 (2S)-3-(4-Hydroxyphenyl)-2-[(2-propan-2-yloxyacetyl)amino]propanoic acid CAS No. 1922901-85-6

(2S)-3-(4-Hydroxyphenyl)-2-[(2-propan-2-yloxyacetyl)amino]propanoic acid

Cat. No. B2947772
CAS RN: 1922901-85-6
M. Wt: 281.308
InChI Key: LDLJKDLVUSVMBU-LBPRGKRZSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

(2S)-3-(4-Hydroxyphenyl)-2-[(2-propan-2-yloxyacetyl)amino]propanoic acid, also known as IPPA, is a synthetic compound that has gained significant attention in the field of scientific research. IPPA is a derivative of tyrosine and has been found to exhibit various biochemical and physiological effects.

Mechanism of Action

The mechanism of action of (2S)-3-(4-Hydroxyphenyl)-2-[(2-propan-2-yloxyacetyl)amino]propanoic acid is not fully understood. However, it has been suggested that this compound exerts its effects by modulating the activity of various enzymes and signaling pathways. It has been found to inhibit the activity of tyrosine kinases and phosphatases, which play a crucial role in cell signaling and growth. This compound has also been found to modulate the activity of various transcription factors, which regulate gene expression.
Biochemical and Physiological Effects:
This compound has been found to exhibit various biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells, induce apoptosis, and suppress angiogenesis. This compound has also been found to improve cognitive function and memory in animal models of Alzheimer's disease. It has been suggested that this compound exerts its effects by modulating the activity of various enzymes and signaling pathways.

Advantages and Limitations for Lab Experiments

One of the major advantages of (2S)-3-(4-Hydroxyphenyl)-2-[(2-propan-2-yloxyacetyl)amino]propanoic acid is its ability to inhibit the growth of cancer cells. This makes it a potential candidate for the development of new drugs for the treatment of cancer. This compound has also been found to exhibit neuroprotective effects, which make it a potential candidate for the treatment of neurodegenerative diseases. However, there are some limitations associated with the use of this compound in lab experiments. One of the major limitations is the lack of understanding of its mechanism of action. This makes it difficult to predict its effects on different cell types and in different disease models.

Future Directions

There are several future directions for research on (2S)-3-(4-Hydroxyphenyl)-2-[(2-propan-2-yloxyacetyl)amino]propanoic acid. One of the major areas of interest is the development of new drugs for the treatment of cancer. This compound has been found to inhibit the growth of cancer cells, and further research is needed to determine its efficacy in different cancer types. Another area of interest is the development of new drugs for the treatment of neurodegenerative diseases. This compound has been found to exhibit neuroprotective effects, and further research is needed to determine its potential as a therapeutic agent. Additionally, further research is needed to understand the mechanism of action of this compound and its effects on different cell types and in different disease models.
Conclusion:
In conclusion, this compound is a synthetic compound that has gained significant attention in the field of scientific research. It has been found to exhibit various biochemical and physiological effects and has potential applications in the development of new drugs for the treatment of cancer and neurodegenerative diseases. Further research is needed to understand its mechanism of action and its potential as a therapeutic agent.

Synthesis Methods

(2S)-3-(4-Hydroxyphenyl)-2-[(2-propan-2-yloxyacetyl)amino]propanoic acid can be synthesized through the reaction between tyrosine and 2-(2-chloroethoxy)acetic acid. The reaction is carried out in the presence of a base such as potassium carbonate and a solvent such as dimethylformamide. The resulting product is then purified through column chromatography to obtain pure this compound.

Scientific Research Applications

(2S)-3-(4-Hydroxyphenyl)-2-[(2-propan-2-yloxyacetyl)amino]propanoic acid has been extensively studied for its potential applications in various fields of scientific research. One of the major areas of interest is the development of new drugs for the treatment of cancer. This compound has been found to inhibit the growth of cancer cells by inducing apoptosis and suppressing angiogenesis. It has also been studied for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

properties

IUPAC Name

(2S)-3-(4-hydroxyphenyl)-2-[(2-propan-2-yloxyacetyl)amino]propanoic acid
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C14H19NO5/c1-9(2)20-8-13(17)15-12(14(18)19)7-10-3-5-11(16)6-4-10/h3-6,9,12,16H,7-8H2,1-2H3,(H,15,17)(H,18,19)/t12-/m0/s1
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

LDLJKDLVUSVMBU-LBPRGKRZSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(C)OCC(=O)NC(CC1=CC=C(C=C1)O)C(=O)O
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

CC(C)OCC(=O)N[C@@H](CC1=CC=C(C=C1)O)C(=O)O
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C14H19NO5
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

281.30 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS RN

1922901-85-6
Record name (2S)-3-(4-hydroxyphenyl)-2-[2-(propan-2-yloxy)acetamido]propanoic acid
Source European Chemicals Agency (ECHA)
URL https://echa.europa.eu/information-on-chemicals
Description The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness.
Explanation Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.